N-(2-chlorophenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide
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Description
N-(2-chlorophenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C21H15ClN4O3 and its molecular weight is 406.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Corrosion Inhibition
N-(2-chlorophenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide and its derivatives have been synthesized and evaluated for their corrosion inhibition properties. These compounds, synthesized via amidation reactions and 1,3-dipolar cycloaddition reactions, show significant corrosion prevention efficiencies, particularly in acidic and oil mediums, making them potential candidates for industrial applications in corrosion prevention (Yıldırım & Cetin, 2008).
Oxidation Reactivity and Chemical Synthesis
The oxidation reactivity and synthetic pathways involving this compound derivatives have been studied. These compounds undergo various oxidation reactions, generating products that have been characterized by spectroscopic methods, contributing to the field of organic synthesis and offering insights into reaction mechanisms (Pailloux et al., 2007).
Cleavage of NO Bonds
The photochemical cleavage of N-O bonds in related 1,2,4-oxadiazolines, leading to the formation of acetamidines, highlights a method of modifying the chemical structure under mild conditions. This process underscores the chemical versatility of compounds containing the 1,2,4-oxadiazole moiety and opens avenues for further chemical transformations (Srimannarayana et al., 1970).
Spectroscopic and Quantum Mechanical Studies
The spectroscopic and quantum mechanical analysis of benzothiazolinone acetamide analogs, which share structural features with this compound, reveals their potential in photovoltaic efficiency and ligand-protein interactions. This research not only sheds light on the electronic properties of these compounds but also explores their potential in dye-sensitized solar cells (DSSCs) and their interactions with biological targets, indicating a broad range of applications from renewable energy to biomedical research (Mary et al., 2020).
Properties
IUPAC Name |
N-(2-chlorophenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN4O3/c22-16-10-4-5-11-17(16)23-18(27)13-26-12-6-9-15(21(26)28)20-24-19(25-29-20)14-7-2-1-3-8-14/h1-12H,13H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUWRTNUGQGVUCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.